Cas no 1993317-03-5 ((5S,6R)-N-propyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine)

• Product Name: (5S,6R)-N-propyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine
• CAS No: 1993317-03-5
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5163111
• PubChem ID: 75481774
• Update Time: 2025-10-13

(5S,6R)-N-propyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-1-azabicyclo[3.3.1]nonan-6-amine, N-propyl-, (5R,6S)-rel-
• (5S,6R)-N-propyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine

• Inchi： 1S/C10H20N2O/c1-2-4-11-9-3-5-12-6-7-13-10(9)8-12/h9-11H,2-8H2,1H3/t9-,10+/m0/s1
• InChI Key： HCKOLKXWUUQYLJ-VHSXEESVSA-N
• SMILES： N12C[C@]([H])([C@@H](NCCC)CC1)OCC2

Additional information on (5S,6R)-N-propyl-4-oxa-1-azabicyclo3.3.1nonan-6-amine

Research Brief on (5S,6R)-N-propyl-4-oxa-1-azabicyclo[3.3.1]nonan-6-amine (CAS: 1993317-03-5)

The compound (5S,6R)-N-propyl-4-oxa-1-azabicyclo[3.3.1]nonan-6-amine (CAS: 1993317-03-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of neurological disorders. The bicyclic scaffold of (5S,6R)-N-propyl-4-oxa-1-azabicyclo[3.3.1]nonan-6-amine provides a rigid framework that enhances binding affinity to target receptors, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its three-dimensional structure and interaction with biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating neurotransmitter systems, particularly those involving glutamate and GABA receptors. These findings suggest potential applications in treating conditions such as epilepsy, anxiety, and neurodegenerative diseases. Notably, the propylamine side chain has been shown to play a critical role in optimizing pharmacokinetic properties, including blood-brain barrier penetration and metabolic stability.

The synthesis of (5S,6R)-N-propyl-4-oxa-1-azabicyclo[3.3.1]nonan-6-amine has been refined in recent publications, with researchers developing more efficient stereoselective routes to obtain high-purity enantiomers. Key advancements include the use of asymmetric catalysis and green chemistry principles to improve yield and reduce environmental impact. These synthetic improvements are crucial for scaling up production for preclinical and clinical studies.

Safety and toxicity profiling of the compound has shown promising results in animal models, with favorable therapeutic indices observed across multiple dose ranges. However, researchers caution that further studies are needed to fully understand its long-term effects and potential drug-drug interactions. Current investigations are focusing on structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile while minimizing off-target effects.

Looking forward, (5S,6R)-N-propyl-4-oxa-1-azabicyclo[3.3.1]nonan-6-amine represents an exciting avenue for drug discovery, particularly in CNS disorders. Its unique chemical architecture and demonstrated biological activity position it as a valuable scaffold for medicinal chemistry optimization. Several pharmaceutical companies have included derivatives of this compound in their pipelines, signaling growing industry interest in its therapeutic potential.